Cas no 61854-35-1 (4H-1-Benzopyran-4-one, 5,7-dihydroxy-2-(4-methoxyphenoxy)-)

4H-1-Benzopyran-4-one, 5,7-dihydroxy-2-(4-methoxyphenoxy)- structure
61854-35-1 structure
Product Name:4H-1-Benzopyran-4-one, 5,7-dihydroxy-2-(4-methoxyphenoxy)-
CAS No:61854-35-1
MF:C16H12O6
MW:300.262885093689
CID:464610
PubChem ID:5316512
Update Time:2025-04-19

4H-1-Benzopyran-4-one, 5,7-dihydroxy-2-(4-methoxyphenoxy)- Chemical and Physical Properties

Names and Identifiers

    • 4H-1-Benzopyran-4-one, 5,7-dihydroxy-2-(4-methoxyphenoxy)-
    • 5,7-dihydroxy-2-(4-methoxyphenoxy)chromen-4-one
    • 5,7-dihydroxy-2-(4-methoxyphenoxy)-4H-chromen-4-one
    • 61854-35-1
    • DTXSID30415704
    • Inchi: 1S/C16H12O6/c1-20-10-2-4-11(5-3-10)21-15-8-13(19)16-12(18)6-9(17)7-14(16)22-15/h2-8,17-18H,1H3
    • InChI Key: WSSUZYJTLRZPRW-UHFFFAOYSA-N
    • SMILES: O1C(=CC(C2C(=CC(=CC1=2)O)O)=O)OC1C=CC(=CC=1)OC

Computed Properties

  • Exact Mass: 300.06336
  • Monoisotopic Mass: 300.06338810g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 440
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 85.2Ų

Experimental Properties

  • PSA: 85.22
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